N-phenyl-N-(2-cyanoethyl)-2-amino-4-methoxyaniline

• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol
• IUPAC Name: 3-(N-(2-amino-4-methoxyphenyl)anilino)propanenitrile
• InChI: InChI=1S/C16H17N3O/c1-20-14-8-9-16(15(18)12-14)19(11-5-10-17)13-6-3-2-4-7-13/h2-4,6-9,12H,5,11,18H2,1H3
• InChI Key: MQPSGGAYHLTPRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N(CCC#N)C2=CC=CC=C2)N

Description

N-phenyl-N-(2-cyanoethyl)-2-amino-4-methoxyaniline is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-Phenyl-N-(2-cyanoethyl)-2-nitro-4-methoxyaniline (39.5 g) was dissolved in tetrahydrofuran (200 ml), 10% palladium carbon (4.0 g) was added, the mixture was stirred for 9 hours under hydrogen atmosphere. Palladium carbon was removed by filtration, the filtrate was concentrated under reduced pressure, to thereby obtain 35.6 g of the titled compound (Yield: 100%).